Cas no 1380486-02-1 (6-Carboxytetramethylrhodamine-PEG3-Azide (6-TAMRA-PEG3-Azide))

• Product Name: 6-Carboxytetramethylrhodamine-PEG3-Azide (6-TAMRA-PEG3-Azide)
• CAS No: 1380486-02-1
• MF: C₃₃H₃₈N₆O₇
• MW: 630.690827846527
• CID: 5914918
• PubChem ID: 121235603
• Update Time: 2025-05-22

6-Carboxytetramethylrhodamine-PEG3-Azide (6-TAMRA-PEG3-Azide) Chemical and Physical Properties

Names and Identifiers

• 4-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethylcarbamoyl]-2-[3-(dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]benzoate
• 1380486-02-1
• MFCD22380734
• Azido-PEG3-carboxytetramethylrhodamine
• 6-Carboxytetramethylrhodamine-PEG3-Azide (6-TAMRA-PEG3-Azide)

• Inchi： 1S/C33H38N6O7/c1-38(2)23-6-9-26-29(20-23)46-30-21-24(39(3)4)7-10-27(30)31(26)28-19-22(5-8-25(28)33(41)42)32(40)35-11-13-43-15-17-45-18-16-44-14-12-36-37-34/h5-10,19-21H,11-18H2,1-4H3,(H-,35,40,41,42)
• InChI Key： ACBBTFAIQXZHFH-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(=O)NCCOCCOCCOCCN=[N+]=[N-])=CC=1C1=C2C=CC(N(C)C)=CC2=[O+]C2C=C(N(C)C)C=CC1=2)(=O)[O-]

Computed Properties

• Exact Mass: 630.28019757g/mol
• Monoisotopic Mass: 630.28019757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 15
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 127Ų

Additional information on 6-Carboxytetramethylrhodamine-PEG3-Azide (6-TAMRA-PEG3-Azide)

6-Carboxytetramethylrhodamine-PEG3-Azide (6-TAMRA-PEG3-Azide): A Comprehensive Overview

The compound with CAS No. 1380486-02-1, known as 6-Carboxytetramethylrhodamine-PEG3-Azide (6-TAMRA-PEG3-Azide), is a highly specialized fluorescent probe that has garnered significant attention in the fields of biochemistry, molecular biology, and drug delivery systems. This compound is a derivative of tetramethylrhodamine (TMR), a well-known fluorophore, modified with a polyethylene glycol (PEG) chain and an azide group. The combination of these functional groups makes it versatile for various applications in biomedical research and diagnostics.

Tetramethylrhodamine (TMR) is a bright red fluorescent dye that exhibits excellent photostability and high quantum yield, making it ideal for applications requiring long-term tracking of molecules or cells. The carboxylic acid group in 6-Carboxytetramethylrhodamine allows for easy conjugation with other molecules, such as proteins or antibodies, via amide bond formation. This property is particularly useful in the development of targeted imaging agents for diseases like cancer.

The incorporation of a PEG3 chain into the structure of 6-TAMRA-PEG3-Azide introduces several advantages. PEG is known for its biocompatibility and ability to reduce non-specific binding to biological tissues. This makes the compound less likely to trigger immune responses when used in vivo. Additionally, the PEG chain can serve as a spacer to improve the solubility and stability of the molecule in aqueous environments.

The azide group present in 6-TAMRA-PEG3-Azide is a key feature that enables click chemistry reactions, such as the Huisgen cycloaddition reaction. This reactivity allows for rapid and efficient conjugation with alkyne-containing molecules, facilitating the creation of complex bioconjugates. Recent studies have demonstrated the utility of this compound in synthesizing nanoparticle-based drug delivery systems, where it serves as both a fluorescent label and a targeting moiety.

One of the most promising applications of 6-TAMRA-PEG3-Azide is in fluorescence-guided surgery (FGS). By conjugating this compound to tumor-targeting ligands or antibodies, researchers can visualize cancerous tissues with high precision during surgical procedures. This approach has been shown to improve surgical outcomes by reducing the risk of incomplete tumor resection.

Moreover, 6-TAMRA-PEG3-Azide has been employed in the development of biosensors for detecting specific analytes in complex biological samples. Its high sensitivity and selectivity make it suitable for point-of-care diagnostics and real-time monitoring of biochemical processes.

In terms of synthesis, 6-TAMRA-PEG3-Azide is typically prepared through a multi-step process involving coupling reactions between TMR derivatives and PEG chains followed by azidation. The exact synthesis protocol may vary depending on the desired properties of the final product, such as molecular weight or surface charge.

Recent advancements in nanotechnology have further expanded the potential uses of 6-TAMRA-PEG3-Azide. For instance, researchers have successfully incorporated this compound into lipid nanoparticles (LNPs) for RNA interference (RNAi) therapy. The fluorescence emitted by 6-TAMRA allows for real-time tracking of nanoparticle delivery to target cells, providing valuable insights into therapeutic efficacy.

Despite its numerous advantages, there are some limitations associated with 6-TAMRA-PEG3-Azide that warrant consideration. For example, while PEG improves biocompatibility, it can also lead to faster clearance from the body via renal filtration. This may limit its utility in long-term imaging applications unless modifications are made to extend its circulation time.

In conclusion, 6-Carboxytetramethylrhodamine-PEG3-Azide (CAS No. 1380486-02-1) is a versatile fluorescent probe with significant potential in biomedical research and clinical applications. Its unique combination of properties—bright fluorescence, biocompatibility, and reactivity—makes it an invaluable tool for researchers seeking to advance our understanding of complex biological systems.